Cas no 2137959-52-3 (6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine)

• Product Name: 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine
• CAS No: 2137959-52-3
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 6381359
• PubChem ID: 165955961
• Update Time: 2025-06-09

6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(1-ethoxyethenyl)-4-methylpyridin-3-amine
• EN300-803092
• 2137959-52-3
• 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine

• Inchi： 1S/C10H14N2O/c1-4-13-8(3)10-5-7(2)9(11)6-12-10/h5-6H,3-4,11H2,1-2H3
• InChI Key： CYXVWCWQDHQCNJ-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=C(C)C(=CN=1)N

Computed Properties

• Exact Mass: 178.110613074g/mol
• Monoisotopic Mass: 178.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 48.1Ų

Additional information on 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine

Introduction to 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine (CAS No. 2137959-52-3)

6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine, a compound with the CAS number 2137959-52-3, is a promising molecule in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine make it an interesting candidate for further investigation in various areas of drug discovery and development.

The chemical structure of 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine consists of a pyridine ring substituted with a 1-ethoxyethenyl group at the 6-position and a methyl group at the 4-position. The presence of these functional groups imparts specific physicochemical properties to the molecule, which can influence its pharmacokinetic and pharmacodynamic profiles. The ethoxyethenyl moiety, in particular, is known to enhance lipophilicity and improve membrane permeability, making it a valuable structural element in drug design.

Recent studies have highlighted the potential of 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity. In vitro assays demonstrated that 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent for treating conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine has also been investigated for its neuroprotective effects. A study published in the European Journal of Pharmacology reported that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism of action involves the upregulation of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), which help to neutralize reactive oxygen species (ROS) and prevent cellular damage. These findings suggest that 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine have also been studied to evaluate its suitability as a drug candidate. Preclinical studies in animal models have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, indicating that it can be effectively absorbed and distributed in the body. Furthermore, toxicity studies have demonstrated that 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The synthetic route for preparing 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine has been optimized to ensure high yield and purity. The synthesis typically involves a multi-step process, starting with the formation of the pyridine core followed by selective functionalization at the desired positions. Key intermediates are carefully characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) to ensure the integrity of the final product.

In conclusion, 6-(1-Ethoxyethenyl)-4-methylpyridin-3-amine (CAS No. 2137959-52-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and neuroprotective properties make it an attractive candidate for further preclinical and clinical evaluation. Ongoing research aims to elucidate the full spectrum of its biological effects and optimize its pharmacological profile for use in various medical conditions.